Cas no 27613-33-8 (2-Formyl-5-methylbenzonitrile)

2-Formyl-5-methylbenzonitrile is a versatile aromatic aldehyde nitrile compound with the molecular formula C9H7NO. Its key structural features include a formyl group (–CHO) and a nitrile (–CN) functionality on a methyl-substituted benzene ring, making it a valuable intermediate in organic synthesis. This compound is particularly useful in the preparation of pharmaceuticals, agrochemicals, and fine chemicals due to its reactivity in condensation, cyclization, and nucleophilic addition reactions. The presence of both electron-withdrawing (–CN) and electron-donating (–CH3) groups enhances its utility in regioselective transformations. It exhibits good stability under standard conditions, ensuring reliable handling and storage for industrial applications.
2-Formyl-5-methylbenzonitrile structure
2-Formyl-5-methylbenzonitrile structure
Product Name:2-Formyl-5-methylbenzonitrile
CAS No:27613-33-8
MF:C9H7NO
MW:145.157982110977
MDL:MFCD18394293
CID:239469
Update Time:2025-06-08

2-Formyl-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,2-formyl-5-methyl-
    • 2-Formyl-5-methylbenzonitrile
    • m-Tolunitrile, 6-formyl-
    • Phthalaldehydonitrile,5-methyl- (8CI)
    • 5-Methylphthalaldehydonitrile
    • Phthalaldehydonitrile, 5-methyl- (8CI)
    • Benzonitrile, 2-formyl-5-methyl-
    • 2-Cyano-4-methylbenzaldehyde
    • 2-Formyl-5-methyl-benzonitrile
    • HQENAWFYEWLGTH-UHFFFAOYSA-N
    • CM10508
    • AS06373
    • AK164252
    • ST24040644
    • MDL： MFCD18394293
    • Inchi： 1S/C9H7NO/c1-7-2-3-8(6-11)9(4-7)5-10/h2-4,6H,1H3
    • InChI Key： HQENAWFYEWLGTH-UHFFFAOYSA-N
    • SMILES： O=CC1C=CC(C)=CC=1C#N

Computed Properties

  • Exact Mass: 145.05281
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Topological Polar Surface Area: 40.9

Experimental Properties

  • Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.44 g/l) (25 º C),
  • PSA: 40.86

2-Formyl-5-methylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F192486-100mg
2-Formyl-5-methylbenzonitrile
 27613-33-8 98%
100mg
 ¥561.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F192486-1g
2-Formyl-5-methylbenzonitrile
 27613-33-8 98%
1g
 ¥2677.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F192486-250mg
2-Formyl-5-methylbenzonitrile
 27613-33-8 98%
250mg
 ¥893.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F192486-25mg
2-Formyl-5-methylbenzonitrile
 27613-33-8 98%
25mg
 ¥230.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F192486-5g
2-Formyl-5-methylbenzonitrile
 27613-33-8 98%
5g
 ¥5794.90 2023-09-02
Alichem
A014000371-250mg
2-Cyano-4-methylbenzaldehyde
 27613-33-8 97%
250mg
 $489.60 2023-09-02
Alichem
A014000371-500mg
2-Cyano-4-methylbenzaldehyde
 27613-33-8 97%
500mg
 $798.70 2023-09-02
Alichem
A014000371-1g
2-Cyano-4-methylbenzaldehyde
 27613-33-8 97%
1g
 $1445.30 2023-09-02
Chemenu
CM124706-1g
2-formyl-5-methylbenzonitrile
 27613-33-8 95+%
1g
 $247 2021-06-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F846652-100mg
2-Formyl-5-methylbenzonitrile
 27613-33-8 98%
100mg
 ￥515.70 2022-01-11

2-Formyl-5-methylbenzonitrile Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:27613-33-8)2-Formyl-5-methylbenzonitrile
Order Number:A876884
Stock Status:in Stock
Quantity:1.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:51
Price ($):215.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:27613-33-8)2-Formyl-5-methylbenzonitrile
A876884
Purity:99%
Quantity:1.0g
Price ($):215.0
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